Cas no 122234-87-1 (2-Quinolinecarboxylicacid, 6,7-dihydroxy-)

• Product Name: 2-Quinolinecarboxylicacid, 6,7-dihydroxy-
• CAS No: 122234-87-1
• MF: C₁₀H₇NO₄
• MW: 205.166882753372
• CID: 104540
• PubChem ID: 135787011
• Update Time: 2025-04-18

2-Quinolinecarboxylicacid, 6,7-dihydroxy- Chemical and Physical Properties

Names and Identifiers

• 2-Quinolinecarboxylicacid, 6,7-dihydroxy-
• 2-Quinolinecarboxylic acid, 6,7-dihydroxy- (9CI)
• 6-hydroxy-7-oxo-1H-quinoline-2-carboxylic acid
• DTXSID40716315
• 6-Hydroxy-7-oxo-1,7-dihydroquinoline-2-carboxylic acid
• 6,7-Dihydroxyquinoline-2-carboxylic acid
• SCHEMBL9319235
• 122234-87-1

• Inchi： 1S/C10H7NO4/c12-8-3-5-1-2-6(10(14)15)11-7(5)4-9(8)13/h1-4,12-13H,(H,14,15)
• InChI Key： OXQCACVWOCXIPC-UHFFFAOYSA-N
• SMILES： OC1C(=CC2C(=CC=C(C(=O)O)N=2)C=1)O

Computed Properties

• Exact Mass: 205.03751
• Monoisotopic Mass: 205.038
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 480
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 86.6A^2
• XLogP3: 1.3

Experimental Properties

• PSA: 90.65